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3-(4-Methoxyphenyl)-3-

oxopropanenitrile

Cat. No.: B1584734 Get Quote

Introduction: The Versatility of a β-Ketonitrile
Building Block
3-(4-Methoxyphenyl)-3-oxopropanenitrile is a highly versatile bifunctional molecule,

strategically valuable in synthetic organic and medicinal chemistry. Its structure, featuring a β-

ketonitrile moiety, possesses multiple reactive centers: an acidic α-methylene group, an

electrophilic ketone carbonyl, and a nitrile group. This unique combination allows it to serve as

a linchpin synthon for the construction of a diverse array of complex heterocyclic systems,

which form the core of numerous pharmacologically active compounds.

The reactivity of this substrate is predicated on the strategic activation of these functional

groups. The methylene protons are readily abstracted by base, generating a nucleophilic

carbanion ideal for condensation reactions. The carbonyl group is a classic electrophilic site for

reactions with nucleophiles like hydrazines, while the nitrile group can participate in cyclization

and condensation cascades. This guide provides detailed application notes and validated

protocols for several high-impact catalytic transformations of 3-(4-methoxyphenyl)-3-
oxopropanenitrile, offering researchers a practical framework for leveraging its synthetic

potential.
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3-(4-Methoxyphenyl)
-3-oxopropanenitrile
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(Active Methylene Cmpd)Elemental Sulfur (S₈)

Sulfur Addition

Base (e.g., Et₃N)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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